Cas no 2172062-58-5 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid
• CAS No: 2172062-58-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5928148
• PubChem ID: 165517391
• Update Time: 2025-08-05

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid
• EN300-1520268
• 2172062-58-5
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(16-25(30)28-14-7-8-19(2)26(31)32)13-15-29-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,7-8,13-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KAAMXXBJPHJQNZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS No. 2172062-58-5): A Comprehensive Overview

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS No. 2172062-58-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering.

The structure of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is attached to the amino group of the compound. This protecting group is crucial for controlling the reactivity of the amino group during synthetic processes, particularly in solid-phase peptide synthesis (SPPS). The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for stepwise synthesis of peptides and proteins.

One of the key features of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid is its branched structure, which includes two methyl groups. The presence of these methyl groups imparts additional steric hindrance and conformational flexibility to the molecule, which can be advantageous in designing peptides with specific secondary structures or binding properties. This structural complexity also contributes to the compound's solubility and stability in various solvents, making it suitable for a wide range of applications.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of Fmoc derivatives like 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid. For instance, studies have shown that Fmoc-amino acids can be used to create bioactive peptides with enhanced stability and reduced degradation rates. These peptides have shown promise in various therapeutic areas, including cancer treatment, anti-inflammatory therapies, and neurodegenerative disease management.

A notable example of the application of Fmoc derivatives in medicinal chemistry is their use in the development of cell-penetrating peptides (CPPs). CPPs are short peptides that can efficiently cross cell membranes and deliver therapeutic cargo into cells. The Fmoc protecting group can be strategically incorporated into CPPs to improve their cell-penetrating ability and reduce off-target effects. Research has demonstrated that Fmoc-modified CPPs can effectively deliver drugs, nucleic acids, and other biomolecules into cells, opening up new avenues for targeted therapy.

Beyond its use in peptide synthesis, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid has also found applications in materials science and nanotechnology. The unique optical properties of fluorene-based compounds make them attractive for use in fluorescent probes and sensors. For example, Fmoc derivatives have been used to develop fluorescent tags for monitoring cellular processes and detecting specific biomolecules with high sensitivity and specificity.

In addition to its practical applications, the study of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid has contributed to our fundamental understanding of protein folding and stability. The branched structure and steric hindrance provided by the methyl groups can influence the conformational dynamics of peptides and proteins. This knowledge is crucial for designing stable protein structures with desired functions, such as enzymes with improved catalytic efficiency or antibodies with enhanced binding affinity.

The synthesis of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the coupling of protected amino acids using coupling reagents such as HATU or EDC·HCl, followed by deprotection steps to remove the Fmoc group. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and industrial applications.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylpentanoic acid (CAS No. 2172062-58-5) is a versatile compound with a wide range of applications in medicinal chemistry, biochemistry, materials science, and nanotechnology. Its unique structural features and functional properties make it an important tool for researchers working on peptide synthesis, protein engineering, drug delivery systems, and fluorescent probes. As research continues to advance in these fields, the potential uses of this compound are likely to expand further, contributing to new breakthroughs in both fundamental science and practical applications.